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Compound of Interest

Benzoic acid, 4-[2-(2-
Compound Name:
propenyloxy)ethoxy]-

cat. No.: B1357398

Safe Disposal of Benzoic Acid, 4-[2-(2-
propenyloxy)ethoxy]-

This document provides essential safety and logistical information for the proper disposal of
Benzoic acid, 4-[2-(2-propenyloxy)ethoxy]-. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with standard laboratory safety protocols.

Disclaimer: No direct safety data was available for Benzoic acid, 4-[2-(2-
propenyloxy)ethoxy]-. The data presented below is for the closely related compound, Benzoic
acid, 4-(2-propenyloxy)- (CAS 27914-60-9), and should be used as a proxy with caution.

Key Chemical Data

A summary of the available quantitative data for the analogous compound, Benzoic acid, 4-(2-
propenyloxy)-, is presented below.
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Property Value

Molecular Formula C10H1003

Molecular Weight 178.19 g/mol

Acute Toxicity Oral, Category 4 (Harmful if swallowed)
Physical State Solid

Proper Disposal Protocol

The disposal of Benzoic acid, 4-[2-(2-propenyloxy)ethoxy]- must be handled as hazardous
chemical waste. Adherence to local, state, and federal regulations is mandatory.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure the following PPE is worn:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

Impervious clothing, such as a lab coat

A suitable respirator if there is a risk of dust or aerosol generation
Step 2: Waste Collection

o Container: Use a designated, leak-proof, and compatible container for hazardous waste. The
container should be clearly labeled with the chemical name and associated hazards.

e Segregation: Do not mix this waste with other chemical waste streams unless compatibility
has been confirmed. Incompatible materials can lead to dangerous reactions.

» Collection: Carefully transfer the solid waste into the designated container, avoiding the
creation of dust.

Step 3: Storage
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o Store the sealed waste container in a designated and well-ventilated satellite accumulation

area.
e Ensure the storage area is away from incompatible materials.
Step 4: Disposal

o Arrange for the collection of the hazardous waste by a licensed professional waste disposal
service.

» Provide the disposal service with a copy of the Safety Data Sheet (SDS) for Benzoic acid, 4-
(2-propenyloxy)-.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

« Evacuation and Ventilation: If the spill is large or in a poorly ventilated area, evacuate
personnel immediately. Ensure adequate ventilation to disperse any dust or vapors.

o Control the Spill: For solid spills, carefully sweep or scoop the material to prevent it from
becoming airborne. Place the collected material into a designated hazardous waste
container.

» Decontamination: Clean the spill area with a suitable solvent or detergent and water. All
cleaning materials should be collected and disposed of as hazardous waste.

e First Aid:
o If Swallowed: Call a poison control center or doctor immediately for treatment advice.
o If on Skin: Wash with plenty of soap and water.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Disposal Workflow
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The following diagram illustrates the decision-making process for the disposal of Benzoic acid,
4-[2-(2-propenyloxy)ethoxy]-.

Start: Identify Chemical for Disposal
(Benzoic acid, 4-[2-(2-propenyloxy)ethoxy]-)

:

Assess Hazards
(Refer to SDS for analogue: Benzoic acid, 4-(2-propenyloxy)-)

:

Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

:

Prepare Labeled, Compatible
Hazardous Waste Container

:

Carefully Transfer Waste to Container
(Avoid creating dust)

No Yes

Seal Container and Store in
Designated Satellite Accumulation Area

:

Contact Licensed Hazardous
Waste Disposal Service

:

Provide SDS to Disposal Service

Follow Spill Cleanup Procedure
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Caption: Disposal workflow for Benzoic acid, 4-[2-(2-propenyloxy)ethoxy]-.

 To cite this document: BenchChem. [Benzoic acid, 4-[2-(2-propenyloxy)ethoxy]- proper
disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357398#benzoic-acid-4-2-2-propenyloxy-ethoxy-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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